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Compound of Interest

Compound Name: Guanidine, benzylamino-

Cat. No.: B15472400 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of substituted benzylamino-guanidines, a class of compounds with significant

interest in drug discovery due to their diverse biological activities. This document outlines key

quantitative data, details established experimental protocols for their determination, and

visualizes relevant biological signaling pathways to support further research and development

in this area.

Quantitative Physicochemical Data
The physicochemical properties of substituted benzylamino-guanidines are critical

determinants of their pharmacokinetic and pharmacodynamic profiles. Key parameters include

the acid dissociation constant (pKa), the logarithm of the octanol-water partition coefficient

(logP), aqueous solubility, and melting point. While a comprehensive dataset for a homologous

series of substituted benzylamino-guanidines is not readily available in the public domain, this

section compiles known data for representative molecules.

One of the most well-characterized substituted benzylamino-guanidines is Guanabenz, an α2-

adrenergic agonist.

Table 1: Physicochemical Properties of Guanabenz
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Property Value Notes

pKa 8.1[1]

logP 1.7[2]

Melting Point 227-229 °C (decomposition)[1]

Aqueous Solubility

Sparingly soluble in water.[3]

The acetate salt has a

solubility of 1 mg/mL in

chloroform and 100 mg/mL in

propylene glycol at 25°C.[1]

Data for other specific substituted benzylamino-guanidines is sparse in publicly available

literature, highlighting a key area for future research. The following table includes an additional

data point found for a related compound.

Table 2: Physicochemical Properties of Other Substituted Benzylamino-guanidines

Compound Property Value

1-benzyl-1-methylguanidine Melting Point 9.0 °C[4]

The lack of a systematic study on the impact of various substitutions on the benzyl ring and

guanidine group on these fundamental properties underscores the need for further

characterization of this important class of molecules.

Experimental Protocols
The following sections detail standard experimental methodologies for the determination of key

physicochemical properties of substituted benzylamino-guanidines.

Determination of Acid Dissociation Constant (pKa)
The pKa of the highly basic guanidino group is a critical parameter influencing the ionization

state of the molecule at physiological pH.
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Methodology: Potentiometric Titration

Potentiometric titration is a common and accurate method for pKa determination.

Sample Preparation: A precisely weighed sample of the substituted benzylamino-guanidine

is dissolved in a suitable solvent, typically water or a co-solvent system (e.g., water-

methanol) for less soluble compounds.

Titration: The solution is titrated with a standardized solution of a strong acid (e.g., HCl).

pH Measurement: The pH of the solution is monitored throughout the titration using a

calibrated pH meter.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant

added. The pKa is determined from the inflection point of the curve, which corresponds to

the pH at which 50% of the guanidino groups are protonated.

For compounds with poor water solubility, methods such as UV-metric or pH-metric techniques

can be employed.[5]

Determination of Lipophilicity (logP)
The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a

key predictor of its absorption, distribution, metabolism, and excretion (ADME) properties.

Methodology: Shake-Flask Method

The shake-flask method is the traditional and most reliable method for logP determination.

Solvent System: A biphasic system of n-octanol and water (or a suitable buffer, typically at

pH 7.4) is prepared and mutually saturated.

Partitioning: A known amount of the substituted benzylamino-guanidine is dissolved in one of

the phases, and the two phases are shaken vigorously in a separatory funnel to allow for

partitioning of the compound between the octanol and aqueous layers until equilibrium is

reached.

Phase Separation: The two phases are allowed to separate completely.
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Concentration Measurement: The concentration of the compound in each phase is

determined using a suitable analytical technique, such as UV-Vis spectroscopy or High-

Performance Liquid Chromatography (HPLC).

Calculation: The logP is calculated as the logarithm of the ratio of the concentration of the

compound in the octanol phase to its concentration in the aqueous phase.

For ionizable compounds like benzylamino-guanidines, the distribution coefficient (logD) at a

specific pH is often more relevant. The protocol is similar, but a buffer of a specific pH is used

for the aqueous phase.

Determination of Aqueous Solubility
Aqueous solubility is a critical factor for drug absorption and formulation.

Methodology: Equilibrium Shake-Flask Method

This method determines the thermodynamic solubility of a compound.

Sample Preparation: An excess amount of the solid substituted benzylamino-guanidine is

added to a known volume of aqueous buffer (e.g., phosphate-buffered saline, pH 7.4).

Equilibration: The suspension is agitated at a constant temperature for a prolonged period

(typically 24-48 hours) to ensure that equilibrium is reached.

Phase Separation: The undissolved solid is removed by centrifugation and/or filtration.

Concentration Measurement: The concentration of the dissolved compound in the clear

supernatant or filtrate is quantified using an appropriate analytical method (e.g., HPLC, LC-

MS/MS).

For high-throughput screening, kinetic solubility methods are often employed. In this approach,

a concentrated stock solution of the compound in an organic solvent (e.g., DMSO) is added to

the aqueous buffer, and the point of precipitation is detected, often by nephelometry.

Determination of Melting Point
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The melting point is a fundamental physical property that provides information about the purity

and identity of a solid compound.

Methodology: Capillary Melting Point Apparatus

Sample Preparation: A small amount of the dry, powdered substituted benzylamino-

guanidine is packed into a capillary tube.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an electronic temperature sensor.

Heating and Observation: The sample is heated at a controlled rate. The temperature at

which the first liquid appears (onset of melting) and the temperature at which the last solid

particle melts (completion of melting) are recorded.

Melting Point Range: The melting point is reported as a range between the onset and

completion temperatures. A sharp melting point range (typically 1-2°C) is indicative of a pure

compound.

Biological Signaling Pathways
Substituted benzylamino-guanidines have been shown to interact with various biological

targets, including protein kinases and G-protein coupled receptors. Understanding the signaling

pathways modulated by these compounds is crucial for elucidating their mechanism of action

and for rational drug design.

RAF-1/MEK-1 Signaling Pathway
Some guanidinium derivatives have been investigated as potential inhibitors of the RAF-

1/MEK-1 signaling pathway, a critical cascade in cell proliferation and survival that is often

dysregulated in cancer.
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Caption: The RAF-1/MEK-1 signaling cascade and the potential point of inhibition by

substituted benzylamino-guanidines.

Muscarinic M2/M4 Receptor Signaling Pathway
Certain benzylamino-guanidine derivatives have been identified as antagonists of muscarinic

M2 and M4 receptors, which are involved in regulating neurotransmitter release and are

potential targets for neurological and psychiatric disorders. These receptors are G-protein

coupled receptors (GPCRs) that couple to inhibitory G-proteins (Gi/o).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15472400?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acetylcholine (ACh)

Muscarinic M2/M4 Receptor

Gi Protein (α, βγ)

Activates

Adenylyl Cyclase

Inhibits

cAMP

Converts

ATP

Protein Kinase A (PKA)

Activates

Decreased Neuronal
Excitability

Substituted
Benzylamino-guanidine

(Antagonist)

Blocks ACh binding

Click to download full resolution via product page

Caption: The inhibitory signaling pathway of muscarinic M2/M4 receptors and the antagonistic

action of substituted benzylamino-guanidines.
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Conclusion
Substituted benzylamino-guanidines represent a promising class of compounds with diverse

therapeutic potential. This technical guide has provided an overview of their core

physicochemical properties, detailed the experimental protocols for their characterization, and

illustrated their interaction with key biological signaling pathways. The identified gaps in the

quantitative physicochemical data for a broad range of these compounds highlight a critical

need for further systematic studies. Such data will be invaluable for establishing robust

structure-property and structure-activity relationships, thereby accelerating the development of

novel drug candidates from this versatile chemical scaffold.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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